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Compound of Interest

Compound Name: LW3

Cat. No.: B10861639

Disclaimer: Information regarding a specific pharmaceutical agent designated "LW3" is not
publicly available in the scientific literature or drug development databases. The following
information is based on a Material Safety Data Sheet (MSDS) for a chemical compound
identified as LW3 (CAS No. 2803367-68-0). It is crucial to note that this information is limited
and does not constitute a comprehensive safety and toxicity profile required for a drug
development professional. The majority of public information referencing "LW3" pertains to
unrelated products, including a series of lighting fixtures and safety glasses.

Introduction

This document summarizes the currently available safety and toxicity information for the
chemical compound LW3. Due to the limited data, this guide will focus on the hazard
identification and basic safety precautions as outlined in the available MSDS. This information
is intended for researchers and scientists handling this chemical in a laboratory setting.

Physicochemical Information

Property Value
Synonyms Not Available
Formula C17H12F3N30
Molecular Weight 331.3

CAS Number 2803367-68-0
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Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
LW3 is classified as follows:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.
Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life.
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity 1 _ _
with long lasting effects.
Pictograms:
walt text

Signal Word: Warning

Precautionary Statements:

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.
e P273: Avoid release to the environment.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P330: Rinse mouth.
e P391: Collect spillage.

o P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information
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Detailed toxicological studies such as LD50, genotoxicity, carcinogenicity, and reproductive
toxicity are not available in the public domain for LW3. The primary known toxicological effect is
acute oral toxicity.

Experimental Protocols

Specific experimental protocols for the determination of the acute oral toxicity or aquatic toxicity
of LW3 are not provided in the available documentation. Standard OECD guidelines for testing
of chemicals would typically be followed for such classifications.

Signaling Pathways and Mechanism of Action

There is no information available regarding the mechanism of action or the signaling pathways
affected by LW3.

Handling and Storage

Precautions for Safe Handling:

e Avoid inhalation, and contact with eyes and skin.

 Avoid the formation of dust and aerosols.

e Use only in areas with appropriate exhaust ventilation.

Conditions for Safe Storage:

» Keep the container tightly sealed in a cool, well-ventilated area.

o Keep away from direct sunlight and sources of ignition.
 Recommended storage temperatures are -20°C for powder and -80°C when in solvent.
Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.

e Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.
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e Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic
fumes.

Conclusion

The available safety and toxicity data for the chemical compound LW3 (CAS No. 2803367-68-
0) is minimal and primarily derived from its MSDS. The compound is classified as harmful if
swallowed and very toxic to aquatic life. For a comprehensive understanding of its safety profile
for any potential application, extensive toxicological studies, including but not limited to acute
and chronic toxicity, genotoxicity, carcinogenicity, and reproductive toxicity, would be required.
Researchers and drug development professionals should exercise extreme caution and
conduct a thorough risk assessment before handling or considering this compound for further
investigation.

Note on Visualizations: As no signaling pathways, experimental workflows, or logical
relationships for a pharmaceutical agent named LW3 could be identified, no diagrams have
been generated.

» To cite this document: BenchChem. [In-depth Technical Guide: Safety and Toxicity Profile of
LW3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861639#Iw3-safety-and-toxicity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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